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Compound of Interest

Compound Name: Dodecyl! 4-nitrophenyl ether
CAS No.: 65039-18-1
Cat. No.: B1295479

Get Quote

Technical Guide: Dodecyl 4-Nitrophenyl Ether

Physicochemical Characterization, Synthesis, and Structural Applications

Executive Summary & Chemical Identity

Dodecyl 4-nitrophenyl ether (IUPAC: 1-(dodecyloxy)-4-nitrobenzene) is a crystalline aromatic
ether characterized by a lipophilic dodecy!l tail attached to a polar nitrobenzene head group.[1]
Unlike its ortho isomer (a liquid plasticizer used in ion-selective electrodes), the para isomer is
a solid at room temperature and serves as a critical intermediate in the synthesis of liquid
crystals and lipophilic pharmaceutical building blocks.

Its structural rigidity and amphiphilic nature make it a model compound for studying
hydrophobic interactions in drug delivery systems and a stable, non-hydrolyzable analogue of
lipase substrates (e.g., p-nitrophenyl laurate).

Chemical Identity Table
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Parameter Detail

IUPAC Name 1-(Dodecyloxy)-4-nitrobenzene

Dodecyl p-nitrophenyl ether; p-Nitrophenyl
Common Synonyms
dodecyl ether

CAS Registry Number 65039-18-1

Molecular Formula

Molecular Weight 307.43 g/mol

SMILES CCCCCCCCCCCCOclcee(cel)[O-]

DXCTUMLYTQODSP-UHFFFAOYSA-N (Isomer

InChl Ke
Y specific)

Physicochemical Profile

The physical properties of Dodecyl 4-nitrophenyl ether are governed by strong intermolecular
van der Waals forces between the alkyl chains and the dipole-dipole interactions of the nitro

groups.

Key Physical Properties
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Property Value Condition | Method
Physical State Solid (Crystalline Powder) @ 20°C, 1 atm

Melting Point 51.0-54.0°C Capillary method [1]
Boiling Point 220 °C @ 20 mmHg (Vacuum) [1]

X-ray diffraction (
Density (Calculated) 1.128 g/cm3
) [2]

Soluble: Chloroform, Toluene, Lipophilic nature (

Solubilit
y DCMInsoluble: Water )

Space Group
Crystal System Triclinic

[2]

Expert Insight: The melting point of ~51°C is a critical quality attribute (CQA). A depressed
melting range (< 50°C) typically indicates the presence of unreacted dodecyl bromide or 4-
nitrophenol. For liquid crystal applications, purity >99.5% is required to prevent destabilization of

the mesophase.

Structural Analysis & Crystal Data

Understanding the solid-state packing is essential for researchers using this compound in
material science (e.g., as a mesogen precursor).

Crystallographic Parameters: The molecule crystallizes in a Triclinic system. The asymmetric
unit contains two independent molecules where the benzene ring and the alkyl chain are not
coplanar, forming specific dihedral angles that dictate the lattice energy.

¢ Unit Cell Dimensions:
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e Packing: The molecules arrange in a head-to-tail fashion, driven by the polarity of the nitro
group (

) and the hydrophobic packing of the dodecyl (

) chains [2].

Synthesis & Purification Protocol

The synthesis follows a standard Williamson Ether Synthesis. However, to achieve
pharmaceutical-grade purity (removal of phenolic impurities), a specific optimization of the base
and solvent system is required.

Reaction Logic

o Reactants: 4-Nitrophenol (Nucleophile) + 1-Bromododecane (Electrophile).
o Base: Potassium Carbonate (

) is preferred over NaOH to minimize hydrolysis side-reactions and ensure anhydrous
conditions.

e Solvent: DMF or Acetone (reflux). DMF accelerates the

reaction due to cation solvation.

Synthesis Workflow Visualization

The following diagram outlines the optimized synthesis and purification pathway.
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Reagents:
4-Nitrophenol + 1-Bromododecane

Nucleophilic Substitution (SN2)

Reaction:
Reflux in Acetone/K2CQO3 (18h)
or DMF (80°C, 4h)

Crude Isolation

Workup:
1. Filter K2CO3/KBr
2. Evaporate Solvent
3. Dissolve in DCM

Critical Step: Phenol Removal

Purification (Extraction):
Wash with 1M NaOH
(Removes unreacted Phenol)

Phase Separation

Recrystallization:
Solvent: Ethanol or Hexane
Target MP: 51-54°C

Yield ~85-90%

Final Product:

Dodecyl 4-nitrophenyl ether
(>98% Purity)

Click to download full resolution via product page

Figure 1: Optimized Williamson ether synthesis pathway for Dodecyl 4-nitrophenyl ether,
highlighting the critical alkaline wash step to remove phenolic impurities.[2]

Applications in Research & Development
A. Drug Development (Lipophilic Probes)
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In drug discovery, Dodecyl 4-nitrophenyl ether serves as a non-hydrolyzable surrogate for
lipophilic esters.

e Mechanism: unlike p-nitrophenyl laurate (which lipases hydrolyze to release yellow p-
nitrophenol), the ether linkage is stable against hydrolases.

o Utility: It is used to study enzyme binding affinity (inhibitor studies) without the complication
of substrate turnover. It also acts as a probe for membrane partitioning studies due to its high

B. Material Science (Liquid Crystal Precursor)

The compound is a "rod-like" mesogen precursor.
e Reduction: The nitro group is readily reduced (using
or

) to form 4-(dodecyloxy)aniline.

 Significance: The resulting aniline is a universal building block for Schiff-base liquid crystals
and azo-dyes used in optical storage devices.

C. Distinction from Isomers (Safety Critical)

Researchers must distinguish this compound from its isomer:

o Target (Para): Dodecyl 4-nitrophenyl ether (Solid, CAS 65039-18-1). Used in synthesis.[3]
[41[5]

 Isomer (Ortho): Dodecyl 2-nitrophenyl ether (Liquid, CAS 83027-71-8).[6] Known as ETH
217.[6] This is a plasticizer for ion-selective membranes [3].[6] Do not interchange these.

Safety and Handling (MSDS Summary)

While stable, the compound possesses nitro-aromatic hazards.
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Hazard Class Statement Precaution

. . o Wear nitrile gloves and safety
Skin/Eye Irritant Causes irritation upon contact.
glasses.

) o May cause long-lasting harmful ) ]
Aquatic Toxicity frects (H413) [2] Do not release into drains.
effects :

o Stable, but incompatible with .
Reactivity o Store below 30°C in dark.[7]
strong oxidizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.jetir.org/papers/JETIR1902023.pdf
https://www.chemodex.com/products/2-nitrophenyl-dodecyl-ether/
https://www.chemodex.com/products/2-nitrophenyl-dodecyl-ether/
https://www.tcichemicals.com/HK/en/p/D2029
https://www.tcichemicals.com/HK/en/p/D2029
https://www.benchchem.com/product/b1295479/docs#dodecyl-4-nitrophenyl-ether-physical-properties
https://www.benchchem.com/product/b1295479/docs#dodecyl-4-nitrophenyl-ether-physical-properties
https://www.benchchem.com/product/b1295479/docs#dodecyl-4-nitrophenyl-ether-physical-properties
https://www.benchchem.com/product/b1295479/docs#dodecyl-4-nitrophenyl-ether-physical-properties
https://www.benchchem.com/product/b1295479?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

